Cas no 1447608-04-9 (2-(3-Aminophenyl)pyrimidine-5-carbonitrile)

• Product Name: 2-(3-Aminophenyl)pyrimidine-5-carbonitrile
• CAS No: 1447608-04-9
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 4817446
• Update Time: 2025-05-26

2-(3-Aminophenyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-AMINOPHENYL)PYRIMIDINE-5-CARBONITRILE
• 2-(3-Aminophenyl)pyrimidine-5-carbonitrile

• Inchi： 1S/C11H8N4/c12-5-8-6-14-11(15-7-8)9-2-1-3-10(13)4-9/h1-4,6-7H,13H2
• InChI Key： YISDXIQFJMJVKA-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=NC=1C1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6

Additional information on 2-(3-Aminophenyl)pyrimidine-5-carbonitrile

Introduction to 2-(3-Aminophenyl)pyrimidine-5-carbonitrile (CAS No. 1447608-04-9)

2-(3-Aminophenyl)pyrimidine-5-carbonitrile, with the CAS number 1447608-04-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrimidine ring fused to an amino-substituted phenyl group. The combination of these functional groups imparts specific biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3-Aminophenyl)pyrimidine-5-carbonitrile can be represented as C₁₁H₉N₃. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 195.21 g/mol, and it has a melting point ranging from 205°C to 207°C. These physical properties are crucial for its handling and storage in laboratory settings.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-(3-Aminophenyl)pyrimidine-5-carbonitrile. One of the key areas of interest is its anti-cancer properties. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, such as cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinase (PI3K).

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3-Aminophenyl)pyrimidine-5-carbonitrile selectively inhibits CDK4/6, which are critical regulators of the cell cycle. This selective inhibition leads to cell cycle arrest at the G1 phase, thereby preventing cancer cells from progressing through the cell cycle and ultimately inducing apoptosis. The researchers also noted that this compound exhibits low toxicity towards normal cells, making it a promising candidate for further development as an anti-cancer agent.

Beyond its anti-cancer properties, 2-(3-Aminophenyl)pyrimidine-5-carbonitrile has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and associated tissue damage.

A study published in the European Journal of Pharmacology in 2020 demonstrated that 2-(3-Aminophenyl)pyrimidine-5-carbonitrile effectively reduced inflammation in a murine model of colitis. The compound was found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. This finding suggests that 2-(3-Aminophenyl)pyrimidine-5-carbonitrile could be developed as a novel therapeutic agent for treating inflammatory diseases.

In addition to its biological activities, the synthetic route for preparing 2-(3-Aminophenyl)pyrimidine-5-carbonitrile has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the condensation of 3-aminoacetophenone with cyanoacetic acid followed by cyclization under appropriate conditions. This synthetic method provides a scalable and efficient route for producing the compound in sufficient quantities for further research and development.

The safety profile of 2-(3-Aminophenyl)pyrimidine-5-carbonitrile is another important aspect that has been extensively studied. Preclinical toxicology studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, 2-(3-Aminophenyl)pyrimidine-5-carbonitrile (CAS No. 1447608-04-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-cancer properties, anti-inflammatory effects, and favorable safety profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.